Cas no 1539914-53-8 (ethyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate)

• Product Name: ethyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate
• CAS No: 1539914-53-8
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 4604797
• PubChem ID: 66288619
• Update Time: 2022-09-22

ethyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate

• Inchi： 1S/C10H18N4O2/c1-4-16-10(15)9-12-8(13-14-9)7(11)5-6(2)3/h6-7H,4-5,11H2,1-3H3,(H,12,13,14)
• InChI Key： NEGRNXARMXLAPK-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=NC(C(N)CC(C)C)=N1

Computed Properties

• Exact Mass: 226.143
• Monoisotopic Mass: 226.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9A^2

ethyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines